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Compound of Interest

Compound Name: Kahweofuran

Cat. No.: B1581755

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory
compliance. This document provides a comprehensive guide to the safe handling of
Kahweofuran, a key flavor component of roasted coffee. Due to the limited availability of a
specific Safety Data Sheet (SDS) for Kahweofuran, the following procedures are based on its
known physical and chemical properties and the established best practices for handling furan-
containing compounds.

Physical and Chemical Properties of Kahweofuran

A summary of the known physical and chemical properties of Kahweofuran is presented
below. This information is crucial for making informed decisions regarding its safe handling and
storage.
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Property Value Source

Colorless to pale yellow clear
Appearance o ] [1]
liquid (estimated)

Molecular Formula C7HsOS [2]

Molecular Weight 140.20 g/mol [2]

- _ 193.00 to 194.00 °C @ 760.00
Boiling Point , [1]
mm Hg (estimated)

_ 159.00 °F (70.50 °C)
Flash Point ) [1]
(estimated)

0.663000 mmHg @ 25.00 °C
Vapor Pressure . [1]
(estimated)

- 280.9 mg/L @ 25 °C
Water Solubility (estimated) [1]
estimate

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data for Kahweofuran, a cautious approach to personal
protection is mandatory. The following PPE is recommended based on the general hazards
associated with furan compounds, which can include flammability, irritation, and potential
toxicity.[3][4][5]
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PPE Category

Minimum Requirement

Rationale

Hand Protection

Nitrile or neoprene gloves.

To prevent skin contact with
the chemical.[6]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for procedures with a

high splash risk.

To protect the eyes and face

from splashes.[7]

Skin and Body Protection

A laboratory coat or chemical-
resistant apron. Long pants
and closed-toe shoes are

mandatory.

To protect skin from accidental
spills.[4][6]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to minimize inhalation

exposure.

To prevent inhalation of vapors

or aerosols.[4]

Operational Plan for Safe Handling

A systematic approach to handling Kahweofuran in a laboratory setting is essential to

minimize exposure and prevent accidents.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

e Mark the container with the date of receipt and the date it was first opened.[4]

o Store Kahweofuran in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[3][4]

o Keep the container tightly closed when not in use.[4]

o Store in a designated flammable liquids cabinet if available.[4]
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. General Handling and Use:

All work with Kahweofuran should be performed in a certified chemical fume hood to control
vapor inhalation.

Before starting any procedure, ensure that an emergency eyewash station and safety
shower are readily accessible.[4]

Use compatible labware (e.qg., glass, PTFE) and avoid contact with strong oxidizing agents.
Dispense the smallest quantity of the chemical needed for the experiment to minimize waste.
. Spill and Emergency Procedures:

Small Spills: In the event of a small spill within a fume hood, absorb the liquid with an inert
absorbent material (e.g., vermiculite, sand).[3] Collect the contaminated material in a sealed,
properly labeled container for hazardous waste disposal.[3][4]

Large Spills: For larger spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.

Personal Contamination:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Disposal Plan

All Kahweofuran waste, including empty containers and contaminated materials, must be
treated as hazardous waste.

1. Waste Collection and Containerization:

e Collect all liquid and solid waste contaminated with Kahweofuran in a designated, leak-
proof, and clearly labeled hazardous waste container.[3][4][8] The container should be
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compatible with organic compounds.

Do not mix Kahweofuran waste with other waste streams unless specifically instructed to do
so by your EHS department.[5]

. Labeling:

The hazardous waste container must be labeled with "Hazardous Waste" and the full
chemical name, "Kahweofuran."[3][4] Include any other hazard warnings as required by
your institution.

. Storage and Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area.[8]

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste contractor.[3][5]

Never dispose of Kahweofuran down the drain or in the regular trash.[5]

Workflow for Safe Handling and Disposal of
Kahweofuran
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Workflow for Safe Handling and Disposal of Kahweofuran

Start: Receive Kahweofuran

l

Inspect Container for Damage

Store in a Cool, Dry, Ventilated Area

(Flammable Cabinet)

Prepare for Work:
Don Appropriate PPE

l

Handle in Chemical Fume Hood

Perform Experiment

Collect Waste in
Labeled Hazardous
Waste Container

Spill Occurs

Spill Cleanup:

Use Absorbent Material,

Collect Waste

Arrange for Disposal
via EHS

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Kahweofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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